The application of photothermal therapy (PTT) is greatly limited by the low accumulation of photothermal agents, uneven photothermal distribution, and heat endurance of cancer cells. Worse still, despite PTT enhances immunogenicity, the anti-tumor immune efficacy is still unsatisfactory due to the inefficient immunogenic cell death (ICD) induction and poor infiltration of immune cells. To solve the above problems of PTT, we developed hyaluronic acid (HA) modified hollow copper sulfide nanoparticles encapsulating diethyldithiocarbamate (DDTC) to construct a breast tumor targeting and near infrared (NIR) photo-responsive drug delivery system (D-HCuS@HA), which further combined with losartan to improve the accumulation and penetration in the tumor site. Upon irradiation, D-HCuS@HA realized enhanced PTT and released cytotoxic Cu(DDTC)2 to eliminate heat endurance tumor cells, thereby enhancing anti-tumor effect and inducing effective ICD. Moreover, the combination with losartan could remodel the tumor microenvironment, allowing more T cells to infiltrate into the tumor, and significantly inhibiting the occurrence and development of metastatic tumors. In vitro/vivo results revealed the great potential of D-HCuS@HA combined with losartan, which provides a new paradigm for anti-tumor and anti-metastases.

Two-dimensional (2D) mesoporous pseudocapacitive polymer/graphene heterostructures combine the advanced merits of 2D materials and mesoporous materials, possessing unique nanosheet structure, large specific surface area (SSA), abundant oxygen/nitrogen-containing groups, desirable electrical conductivity and admirable electrochemical redox activity, and hold great potential for constructing high-performance planar micro-supercapacitors (MSCs). Herein, we demonstrate the interfacial assembly of 2D mesoporous polydopamine/graphene (mPDG) heterostructures with well-defined mesopore structure (12 nm) and adjustable thickness (7.5-14.1 nm) for planar high-energy pseudocapacitive MSCs. Attributed to medium thickness, exposed mesopore of 12 nm and large SSA of 108 m2/g, the mPDG with 10.8 nm thickness reveals prominent mass capacitance of 419 F/g and impressive cycling stability with ∼96% capacitance retention after 5000 cycles. Furthermore, the symmetric mPDG-based MSCs with “water-in-salt” gel electrolyte present wide voltage window of 1.6 V, superior volumetric energy density of 11.5 mWh/cm3, outstanding flexibility and self-integration ability. Therefore, this work offers a new platform of controllably synthesizing 2D mesoporous heterostructures for high-performance MSCs.

Hydroxylation of steroid core is critical to the synthesis of steroid drugs. Direct sp3 C–H hydroxylation is challenging through chemical catalysis, alternatively, fungal biotransformation offers a possible solution to this problem. However, mining and metabolic engineering of cytochrome P450 monooxygenases (CYPs) is usually regarded as a more eco-friendly and efficient strategy. Herein, we report the mining and identification of a new steroid CYP (CYP68BE1) from Beauveria bassiana by transcriptomics, heterologous expression, in vivo and in vitro functional characterization. The catalytic promiscuity of CYP68BE1 was explored, and CYP68BE1 showed promiscuously and catalytically versatile, which is qualified for monohydroxylation on C11α, C1α, C6β and dihydroxylation on C1β,11α and C6β,11α of six steroids, leading to the production of key steroid intermediates required in the industrial synthesis of some indispensable steroid drugs. Molecular dynamics simulations were performed, revealing the molecular basis of different binding orientations of CYP68BE1 with different substrates. The discovery of CYP68BE1 offers a promising biocatalyst for enriching the steroid structural and functional diversity, which also can be applied to biosynthesize valuable steroid drug intermediates.

Chiroptical switches based on circularly polarized luminescence (CPL) have shown the promising applications in advanced information technologies. Herein, a pair of lanthanide coordination polymer enantiomers [Eu2(LR)3(BTFPO)2]n and [Eu2(LS)3(BTFPO)2]n with light-regulated CPL property are designed, which are assembled by a chiral binuclear triple-stranded Eu3+ helicates [Eu2(LR/S)3] coordinated with two photochromic triphenylphosphine oxides (BTFPO). Upon the alternative UV and 526 nm light irradiation, the complexes show the reversible photochromism, PL and CPL responses. Notably, the luminescence dissymmetry factor, glum of 5D0→7F1 (591 nm) transition shows an obvious increase from 0.19 to 0.29 before and after 275 nm light irradiation. Additionally, the emission from Eu3+ center is not completely quenched in closed-ring state due to the low photocyclization (Фo-c) quantum yield of the polymer. The partial maintenance of emissive intensity is of essential importance for the monitor of CPL signal. More importantly, the CPL photo-switching property of the complexes in solid hybrid film is maintained, and still displays the enhanced CPL emission in photostationary state. Further, the potential applications of the doping film in logic gate and anti-counterfeiting were investigated.

The research on gas-liquid multiphase reactions using micro reactors is becoming increasingly widespread, given their excellent mass transfer performance. Establishing an accurate and reliable method to measure the gas-liquid mass transfer performance of micro reactors is crucial for evaluating and optimizing the design of micro reactor structure. In this paper, the physical absorption method of aqueous solution-CO2 and the chemical absorption method of sodium carbonate solution-CO2 were proposed. By analyzing the chemical reaction equilibrium during the absorption process, the relationship between the mass transfer of CO2 and the solubility of hydroxide ions in the solution was established, and the total gas-liquid mass transfer coefficient was immediately obtained by measuring the pH value. The corresponding testing platform and process have been established based on the characteristics of the proposed method to ensure fast and accurate measurement. In addition, the chemical absorption method takes into account temperature factors that were not previously considered. The volumetric mass transfer coefficient measured by these two methods is in the same range as those measured by other methods using the same microchannel structure in previous literature. The methods have the advantages of low equipment cost, faster measurement speed, and simpler procedures, which can facilitate its wide application to the evaluation of the mass transfer performance and hence can guide the structure optimization of microchannel reactors.

Sequential energy transfer is ubiquitous in natural light-harvesting systems (LHSs), which greatly promotes the exploitation of light energy. The LHSs in nature are sophisticated supramolecular assemblies of chlorophyll molecules that carry out efficient light harvesting through cascade energy transfer process. Inspired by nature, scientists have paid much attention to fabricate stepwise LHSs based on assorted supramolecular scaffolds in recent years. Light-harvesting antennas and energy acceptors can be accommodated in particular scaffolds, which offer great convenience for energy transfer between them. These systems not only further mimic photosynthesis, but also demonstrate many potential applications, such as photocatalysis, tunable luminescence, and information encryption etc. In this review article, aiming at offering a practical guide to this emerging research field, the introduction of construction strategies towards sequential LHSs will be presented. Different scaffolds are classified and highlighted, including host-guest assemblies, metal-coordination assemblies, as well as bio-macromolecular and other supramolecular scaffolds.

Membrane permeability and intracellular diffusion of fluorescent probes determine staining selectivity of intracellular substructures. However, the relationship between the molecular structure of fluorescent probes and their membrane permeability and intracellular distribution is poorly understood. In this paper, we reported a series of 1,8-naphthalimide dyes and carried out cell imaging experiments, and found that the presence of amino hydrogen in these dyes played a crucial role in their cell membrane permeability and intracellular distribution. The secondary amino group containing compounds 1–4 show excellent membrane permeability and strong fluorescence in living cells. While the tertiary amine containing dyes 5 and 6 can hardly permeate the cell membrane though they show extremely similar structure with compounds 2–4. Compound 1 can selectively image lipid droplets by selecting the wavelength of excitation light. With the specificity for lysosomes, 2 and 4 have been used in long-term time-lapses imaging of lysosomal dynamics and tracking the process of lysosome–lysosome interaction, fusion and movement. The effect of hydrogen-containing amino substituent on the cell membrane permeability of fluorescent molecules is promising for the development of better biocompatible probes.

Staphylococcal enterotoxin A (SEA) derived from Staphylococcus aureus, as a superantigen, shows potential for cancer immunotherapy, but systemic immunotoxicity restricts its clinical application. Targeted delivery of SEA to tumor site provides a promising option for reducing the systemic toxicity. Here, we constructed an iRGD peptide (H-[Cys-Arg-Gly-Asp-Lys-Gly-Pro-Asp-Cys]-NH2) modified nanoparticle (iDPP) to deliver plasmids encoding SEA for melanoma treatment. The iDPP/SEA nanocomplexes efficiently mediated SEA expression in B16-F10 cells in vivo and in vitro and induced the activation of lymphocytes and maturation of murine bone marrow-derived dendritic cells (BMDCs) in vitro. In the subcutaneous B16-F10 melanoma model, the iDPP/SEA nanocomplexes could effectively enhance immune response and T lymphocytes infiltration in tumor site after intravenous administration, thereby considerably decreased melanoma growth. Meanwhile, no obvious adverse effect was observed after intravenous administration of the iDPP/SEA nanocomplexes in vivo. Our findings demonstrated that gene therapy of SEA is a potential candidate for melanoma treatment.

Metal–organic framework (MOF) is a periodic sexual network structure with large surface area and high porosity, which is assembled by inorganic nodes and organic ligands through coordinate covalent bond. MOFs have the advantages of controllable pore size and shape, large specific surface area, easy modification and more active sites. In addition, MOF based nanoenzymes display excellent enzyme catalytic activity due to their special structure and multiple exposed metal active sites, controlling the production of reactive oxygen species (ROS) in cells or the body, and thus regulating the polarization of macrophage. This article reviews the mechanism of MOF material regulating macrophage polarization and the function of macrophages with different phenotypes. By utilizing the excellent properties of MOFs and the advantages of combining them with bioactive materials, we have discovered their excellent applications in the treatment of inflammatory diseases. Finally, we discussed the current challenges and prospects faced by MOF based composite materials. We expect that the research in this developing field will play a more important role in combating inflammatory diseases in the field of nanomedicine.

Humans have relied on biomass for survival and development since the Stone Age. All aspects of human needs for materials are covered by tools, fuel, and buildings. Nowadays, metals and petroleum-based materials are widely used in highly developed industries. Unfortunately, environmental contamination and the loss of natural resources have led to the reemergence of biomass resources as efficient and sustainable energy sources. Notably, simple and direct applications can no longer meet the demand for functionalization, high performance of materials and construction materials. Therefore, it is imperative to modify biomass and combine its utilisation to produce functionalization and high performance materials. For example, construction materials with superior mechanical properties and water resistance can be produced by reinforcing fibres to facilitate crosslinking. Water-oil separation or adsorption effects of hydrogels and aerogels are determined by the porosity and lightness of biomass, biocomposite conductor is prepared by chimeric conductive material. Here, we review the approaches that have been taken to devise an environmentally friendly yet fully recyclable and sustainable functionalised biocomposites from biomass and its potential directions for future research.